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Compound of Interest

Compound Name: 1,10-Decanediol diacrylate

Cat. No.: B083208 Get Quote

Essential Safety and Handling Guide for 1,10-
Decanediol Diacrylate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

1,10-Decanediol diacrylate (CAS No. 13048-34-5). Adherence to these procedures is

essential for ensuring personnel safety and maintaining a compliant laboratory environment.

Hazard Identification and Immediate Precautions
1,10-Decanediol diacrylate is a reactive acrylate monomer that presents several hazards

upon exposure.[1] It is crucial to handle this chemical with appropriate caution in a well-

ventilated area, preferably within a chemical fume hood.[2][3]

Potential Hazards:

Skin Irritation and Sensitization: Causes skin irritation and may lead to an allergic skin

reaction upon repeated contact.[1][4]

Serious Eye Irritation: Contact with eyes can cause serious irritation and potential damage.

[1][4]
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Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.[1][5]

Flammability: The substance is a combustible liquid and should be kept away from heat and

open flames.[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the primary defense against exposure to 1,10-
Decanediol diacrylate. The following table outlines the mandatory PPE for handling this

chemical.
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PPE Category Minimum Requirement
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for handling

acrylates.[6] For prolonged

contact or in case of

immersion, consider double-

gloving or using thicker,

chemical-specific gloves.

Always inspect gloves for tears

or holes before use and wash

hands thoroughly after

removal.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Goggles should be worn,

especially when there is a risk

of splashing.[2] A face shield

may be necessary for larger

quantities or when transferring

the chemical.[2][7]

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept

buttoned to protect from

incidental skin contact. For

larger scale operations, a

chemically resistant apron or

suit may be appropriate.

Respiratory Protection Use in a well-ventilated area or

fume hood

Work should be conducted in a

chemical fume hood to

minimize the inhalation of

vapors.[2][3] If ventilation is

insufficient or during

procedures that may generate

aerosols, a NIOSH-approved

respirator with an organic
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vapor cartridge may be

required.[2]

Logical Workflow for PPE Selection
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Task Assessment:
Handling 1,10-Decanediol diacrylate

Small quantities?
(<10 mL)

Large quantities or splashing risk?

No

Minimum PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Yes

Adequate ventilation?
(Fume Hood)

No

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Chemically Resistant Apron

Yes

Respiratory Protection:
NIOSH-approved respirator with

organic vapor cartridge

No

Proceed with work

Yes

Click to download full resolution via product page
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Caption: Logical workflow for selecting appropriate PPE when handling 1,10-Decanediol
diacrylate.

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for the safe management of

1,10-Decanediol diacrylate.

Handling and Storage:

Avoid direct contact with the substance.[2]

Wash hands thoroughly after handling.[4][8]

Store in a cool, dry, and well-ventilated area away from heat, direct sunlight, and

incompatible materials such as strong oxidizing agents, acids, and bases.[2][8]

Keep containers tightly closed.[8]

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it into a suitable, labeled container for disposal.

Clean: Decontaminate the spill area.

PPE: Wear the appropriate PPE, including respiratory protection if necessary, during the

entire cleanup process.

Waste Disposal:

Do NOT pour down the drain.[2]
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Collect all waste, including unused monomer and contaminated materials (e.g., gloves,

absorbent pads, pipette tips), in a clearly labeled, sealed, and appropriate hazardous waste

container.[2][9]

Dispose of the waste through your institution's designated hazardous waste management

program.[2][9]

Quantitative Data
The following table summarizes key physical and chemical properties of 1,10-Decanediol
diacrylate.

Property Value

CAS Number 13048-34-5

Molecular Formula C₁₆H₂₆O₄

Molecular Weight 282.38 g/mol [10]

Appearance Liquid[10]

Boiling Point 180-181 °C @ 1-2 Torr[10]

Density 0.98 g/cm³[10]

Flash Point >110 °C[10]

By adhering to these safety protocols, researchers can minimize the risks associated with the

handling of 1,10-Decanediol diacrylate and ensure a safe and compliant laboratory

environment. Always consult your institution's specific safety guidelines and the manufacturer's

Safety Data Sheet (SDS) before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

